1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 1-(2-ethyl-5-methylsulfanylphenyl)propan-2-one
• InChI: InChI=1S/C12H16OS/c1-4-10-5-6-12(14-3)8-11(10)7-9(2)13/h5-6,8H,4,7H2,1-3H3
• InChI Key: BZKKYPXHTNGDAW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)SC)CC(=O)C

Description

1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one is a ketone derivative featuring a propan-2-one backbone substituted with a 2-ethyl-5-(methylthio)phenyl group. This compound’s structural uniqueness lies in the positioning of the ethyl and methylthio groups on the aromatic ring, which influence electronic, steric, and solubility properties compared to similar derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one typically involves the alkylation of 2-ethyl-5-(methylthio)phenylacetic acid or its derivatives. One common method is the Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic compound in the presence of a Lewis acid catalyst, such as aluminum chloride. The reaction conditions often require anhydrous solvents and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride (FeCl3) or sulfuric acid (H2SO4).

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical transformations, which can influence biological systems. For example, its antimicrobial activity may result from its ability to disrupt microbial cell membranes or inhibit essential enzymes.

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural Analogues and Substituent Effects

The following compounds share the propan-2-one core but differ in substituents and ring systems:

Compound Name	Substituents/Ring System	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
1-(3-(Methylthio)phenyl)propan-2-one	3-(methylthio)phenyl	C₁₀H₁₂OS	180.27	Higher lipophilicity due to sulfur; used in synthetic intermediates
1-(4-(Trifluoromethyl)phenyl)propan-2-one	4-(CF₃)phenyl	C₁₀H₉F₃O	202.18	Electron-withdrawing CF₃ group enhances stability; precursor in pharmaceutical synthesis (e.g., fenfluramine)
1-(5-Methylthiophen-2-yl)propan-1-one	Thiophene ring (5-methyl substitution)	C₇H₈OS	140.20	Thiophene’s aromaticity alters reactivity; potential in materials science
(E)-1-(4-(Methylthio)phenyl)-5-phenylpent-2-en-1-one	Extended enone chain with phenyl	C₁₈H₁₈OS	290.40	Conjugated double bond increases UV activity; used in cyclooligomerization studies
l-[4-(Methylthio)phenyl]propan-2-one	4-(methylthio)phenyl	C₁₀H₁₂OS	180.27	Metabolite of 4-MTA; implicated in neurotoxic pathways

Physicochemical Properties

• Lipophilicity : The methylthio group (SCH₃) in 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one enhances lipophilicity compared to hydroxyl or trifluoromethyl analogs (e.g., 1-(4-hydroxyphenyl)propan-2-one in ). This property may influence bioavailability and membrane permeability .
• Boiling/Melting Points: Substituent position significantly affects phase transitions.

Biological Activity

1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one is a compound of interest in medicinal chemistry due to its unique structural features, which include a phenyl ring substituted with both ethyl and methylthio groups. This compound has been investigated for its biological activity, particularly in relation to enzyme inhibition and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one is C12H16OS, with a molecular weight of approximately 208.32 g/mol. Its structure includes:

• Phenyl Ring : Substituted at the 2-position with an ethyl group and at the 5-position with a methylthio group.
• Propanone Moiety : Contributing to its reactivity and interaction with biological targets.

Biological Activity

Research indicates that 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one exhibits significant biological activities, particularly in the following areas:

Enzyme Inhibition

Studies have shown that this compound can inhibit various enzymes, which may affect metabolic pathways. The presence of the carbonyl and methylthio groups enhances its reactivity, allowing it to interact with nucleophilic sites on enzymes.

• Mechanism of Action : The carbonyl group can participate in nucleophilic addition reactions, while the methylthio group may undergo oxidation, leading to reactive intermediates that interact with biological macromolecules.

Antimicrobial Activity

Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties. The structural characteristics contribute to its ability to disrupt microbial cell function.

Activity	Observation
Antimicrobial	Exhibits activity against Gram-positive and Gram-negative bacteria.
Enzyme inhibition	Modulates activity of key metabolic enzymes.

Case Studies

• Enzyme Interaction Studies : A study evaluated the interaction of 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one with various enzymes. The results indicated that the compound effectively inhibited specific enzymes involved in metabolic pathways, suggesting a potential role in drug development .
• Antimicrobial Testing : In vitro tests demonstrated that compounds similar to 1-(2-Ethyl-5-(methylthio)phenyl)propan-2-one showed significant antimicrobial activity against several pathogenic strains. The structure–activity relationship (SAR) analysis indicated that the presence of electron-withdrawing groups enhances this activity .

Research Findings

Recent findings highlight the potential therapeutic applications of this compound:

• Pharmacological Potential : Given its ability to modulate enzyme activity, there is interest in exploring its use as a pharmacological agent in treating diseases where enzyme dysregulation is a factor.
• Further Investigations : Ongoing research aims to optimize the structure for improved efficacy and reduced toxicity, focusing on modifications that enhance biological activity without compromising safety profiles .